Cas no 904707-56-8 (Pyrimidine,5-(4-ethylphenyl)-)
Pyrimidine,5-(4-ethylphenyl)- structure
Product Name:Pyrimidine,5-(4-ethylphenyl)-
CAS No:904707-56-8
MF:C12H12N2
MW:184.237082481384
CID:797676
PubChem ID:45117396
Update Time:2025-04-19
Pyrimidine,5-(4-ethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine,5-(4-ethylphenyl)-
- Pyrimidine, 5-(4-ethylphenyl)- (9CI)
- SCHEMBL2056387
- 904707-56-8
- 5-(4-ethylphenyl)pyrimidine
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- Inchi: 1S/C12H12N2/c1-2-10-3-5-11(6-4-10)12-7-13-9-14-8-12/h3-9H,2H2,1H3
- InChI Key: BXMWTZSHGOOMNO-UHFFFAOYSA-N
- SMILES: N1C=NC=C(C=1)C1C=CC(=CC=1)CC
Computed Properties
- Exact Mass: 184.100048391g/mol
- Monoisotopic Mass: 184.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 25.8Ų
Pyrimidine,5-(4-ethylphenyl)- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
904707-56-8 (Pyrimidine,5-(4-ethylphenyl)-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
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